1-(2-thienyl)-2-(4H-1,2,4-triazol-3-ylthio)ethanone

• IUPAC Name: 1-thiophen-2-yl-2-(1H-1,2,4-triazol-5-ylsulfanyl)ethanone
• InChI: InChI=1S/C8H7N3OS2/c12-6(7-2-1-3-13-7)4-14-8-9-5-10-11-8/h1-3,5H,4H2,(H,9,10,11)
• InChI Key: IXKCWVDMKPSGSK-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C(=O)CSC2=NC=NN2
• Molecular Formula: C8H7N3OS2
• Molecular Weight: 225.3 g/mol

Description

1-(2-thienyl)-2-(4H-1,2,4-triazol-3-ylthio)ethanone is a useful research compound. Its molecular formula is C8H7N3OS2 and its molecular weight is 225.3 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 225.00305420 g/mol and the complexity rating of the compound is 215. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Chemical Synthesis and Structural Analysis

  • α-Bromo chalcones containing 2-thiene ring, related to the compound of interest, have been synthesized and characterized, demonstrating the feasibility of creating derivatives with potential applications in various fields (Budak & Ceylan, 2009).
  • The synthesis of novel 1-ferrocenyl-2-(3-phenyl-1H-1,2,4-triazol-5-ylthio)ethanone derivatives, showcasing the potential for creating diverse compounds with unique properties (Liu et al., 2010).

• Applications in Organic Synthesis

  • Efficient methods for preparing derivatives like 1-(1-chlorocyclopropyl)-2-(1,2,4-triazol-1-yl)ethan-1-one, indicating the broad scope of such compounds in synthetic chemistry and industrial applications (Ji et al., 2017).
  • The creation of a wide range of 1,5-disubstituted 1,2,3-triazoles via an organocatalytic process from similar compounds, highlighting their utility in generating diverse chemical libraries (Ramachary et al., 2015).

• Potential Biological Activities

  • Exploration of 1H-1,2,4-triazole derivatives containing pyridine for their antibacterial and plant growth regulatory activities, suggesting possible bioactive roles of related compounds (Liu et al., 2007).
  • Investigation of novel N-phenylacetamide bearing 1,2,4-triazole derivatives, including those related to the compound , for their antimicrobial properties, indicating potential pharmaceutical applications (Bochao et al., 2017).